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Audience: Researchers, scientists, and drug development professionals.

Introduction

Sphingosine-1-phosphate receptor 1 (S1PR1) is a G protein-coupled receptor that plays a
critical role in regulating immune cell trafficking, differentiation, and function.[1][2][3] It is a key
target in the development of therapeutics for autoimmune diseases, such as multiple sclerosis,
and is also implicated in cancer biology and vascular homeostasis.[4][5] These application
notes provide detailed protocols for the culture and treatment of a hypothetical human
monocytic cell line, SIPR1-MO-1, engineered to express human S1PR1. These guidelines are
based on established methodologies for common monocytic cell lines and S1PR1-related
research.

S1PR1 Signaling Pathway

Activation of S1PR1 by its ligand, sphingosine-1-phosphate (S1P), initiates a signaling cascade
that influences cell migration, proliferation, and survival. The pathway is primarily coupled
through the Gai family of G proteins, leading to the inhibition of adenylyl cyclase and the
activation of downstream effectors such as PI3K-AKT and ERK pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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